Cas no 19898-96-5 (2-[(1S)-1-[(5R,6R,8S,9S,10S,13S,14S,17R)-5-Chloro-6-hydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,14,15,16,17-decahydro-4H-cyclopenta[a]phenanthren-17-yl]ethyl]-5-(hydroxymethyl)-4-methyl-2,3-dihydropyran-6-one)

• Product Name: 2-[(1S)-1-[(5R,6R,8S,9S,10S,13S,14S,17R)-5-Chloro-6-hydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,14,15,16,17-decahydro-4H-cyclopenta[a]phenanthren-17-yl]ethyl]-5-(hydroxymethyl)-4-methyl-2,3-dihydropyran-6-one
• CAS No: 19898-96-5
• MF: C₂₈H₃₉ClO₅
• MW: 491.05926823616
• CID: 2660136
• PubChem ID: 23266164
• Update Time: 2024-02-29

2-[(1S)-1-[(5R,6R,8S,9S,10S,13S,14S,17R)-5-Chloro-6-hydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,14,15,16,17-decahydro-4H-cyclopenta[a]phenanthren-17-yl]ethyl]-5-(hydroxymethyl)-4-methyl-2,3-dihydropyran-6-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6β,22,27-trihydroxy-1-oxo-5α-ergosta-2,24-dien-26-oic acid δ-lactone
• Jaborosalactone E
• 2-[(1S)-1-[(5R,6R,8S,9S,10S,13S,14S,17R)-5-Chloro-6-hydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,14,15
• 2-[(1S)-1-[(5R,6R,8S,9S,10S,13S,14S,17R)-5-chloro-6-hydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,14,15,16,17-decahydro-4H-cyclopenta[a]phenanthren-17-yl]ethyl]-5-(hydroxymethyl)-4-methyl-2,3-dihydropyran-6-one
• 19898-96-5
• 2-[(1S)-1-[(5R,6R,8S,9S,10S,13S,14S,17R)-5-Chloro-6-hydroxy-10,13-dimethyl-1-oxo-6,7,8,9,11,12,14,15,16,17-decahydro-4H-cyclopenta[a]phenanthren-17-yl]ethyl]-5-(hydroxymethyl)-4-methyl-2,3-dihydropyran-6-one

• Inchi： 1S/C28H39ClO5/c1-15-12-22(34-25(33)18(15)14-30)16(2)19-7-8-20-17-13-24(32)28(29)10-5-6-23(31)27(28,4)21(17)9-11-26(19,20)3/h5-6,16-17,19-22,24,30,32H,7-14H2,1-4H3/t16-,17-,19+,20-,21-,22?,24+,26+,27-,28-/m0/s1
• InChI Key： CEUVHLKCEJLVTP-SMNCXKCUSA-N
• SMILES： Cl[C@]12CC=CC([C@]1(C)[C@H]1CC[C@]3(C)[C@@H]([C@H](C)C4CC(C)=C(CO)C(=O)O4)CC[C@H]3[C@@H]1C[C@H]2O)=O

Computed Properties

• Exact Mass: 490.2486020g/mol
• Monoisotopic Mass: 490.2486020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 956
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8
• XLogP3: 5.2

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